1-Bromo-2-(bromomethyl)-6-fluoronaphthalene

• IUPAC Name: 1-bromo-2-(bromomethyl)-6-fluoronaphthalene
• InChI: InChI=1S/C11H7Br2F/c12-6-8-2-1-7-5-9(14)3-4-10(7)11(8)13/h1-5H,6H2
• InChI Key: HKVCFWDGTSUHCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2Br)CBr)C=C1F
• Molecular Formula: C11H7Br2F
• Molecular Weight: 317.98 g/mol

Description

The compound “1-Bromo-2-(bromomethyl)-6-fluoronaphthalene” likely belongs to the class of organic compounds known as halogenated naphthalenes, which are naphthalenes carrying one or more halogen atoms on the ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, brominated naphthalenes can generally be synthesized through electrophilic aromatic substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would consist of a naphthalene core (a polycyclic aromatic hydrocarbon made up of two fused benzene rings), with bromine atoms attached at the 1 and 2 positions, a fluorine atom at the 6 position, and a methyl group also attached to the 2 position.

Chemical Reactions Analysis

Brominated compounds like this one often participate in nucleophilic substitution reactions. The bromine atoms can be replaced by other groups in the presence of a suitable nucleophile.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. Brominated naphthalenes are typically solid at room temperature, and they may have a relatively high molecular weight.

Scientific Research Applications

Supercritical Fluid Chromatography (SFC) and Mass Spectrometry

. Researchers utilize SFC for its efficiency in separating complex mixtures, and the compound’s unique properties contribute to accurate detection.

Dynamic Phosphorescence Quenching Studies

Without the need for deoxygenation, dynamic phosphorescence quenching of 1-bromo-2-(bromomethyl)naphthalene has been investigated. . The compound’s fluorescence properties make it a valuable probe for understanding molecular dynamics.

Mechanism of Action

The mechanism of action would depend on the specific reaction. For example, in a nucleophilic substitution reaction, the bromine atom would be replaced by a nucleophile.

Safety and Hazards

As with all chemicals, safe handling is important. Brominated compounds can be hazardous and may require special precautions when handling.

Future Directions

The future directions for this compound would depend on its potential applications. It could be used in the synthesis of other compounds, or it could have potential applications in fields like materials science or medicinal chemistry.